Tert-butyl 4-[5-(2-aminopyridin-4-yl)-4-(3-chlorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate

• CAS No.: 365430-38-2
• Molecular Formula: C24H27ClN4O2S
• Molecular Weight: 471.0 g/mol
• IUPAC Name: tert-butyl 4-[5-(2-aminopyridin-4-yl)-4-(3-chlorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C24H27ClN4O2S/c1-24(2,3)31-23(30)29-11-8-15(9-12-29)22-28-20(16-5-4-6-18(25)13-16)21(32-22)17-7-10-27-19(26)14-17/h4-7,10,13-15H,8-9,11-12H2,1-3H3,(H2,26,27)
• InChI Key: NSAHXFNPJKDWLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=NC(=C(S2)C3=CC(=NC=C3)N)C4=CC(=CC=C4)Cl

Description

Tert-butyl 4-[5-(2-aminopyridin-4-yl)-4-(3-chlorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C24H27ClN4O2S and its molecular weight is 471.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-amino-4-pyridyl)-2-bromo-1-(3-chlorophenyl)ethanone hydrobromide (2.74 g, 8.36 mmol) and 1-tert-butoxycarbonylpiperidine-4-carbothioamide in N,N-dimethylformamide (50 mL) was stirred at room temperature for 3 hours. Aqueous sodium hydrogen carbonate was added to the reaction mixture and extracted with ethyl acetate. The extracts were washed with water, dried, and concentrated. The residue was purified by silica gel column chromatography (ethyl acetate) and then purified by column chromatography (filler: Chromatorex NH DM1020 (trade name, manufactured by Fuji Silysia Chemical Ltd.), ethyl acetate). The obtained crude crystalline was recrystallized from ethyl acetate-hexane to give a title compound (1.94 g, yield 50%).